Cas no 2383528-69-4 (4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid)

• Product Name: 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid
• CAS No: 2383528-69-4
• MF: C₂₆H₁₈ClNO₄S
• MW: 475.943424701691
• CID: 5856892
• PubChem ID: 165895756
• Update Time: 2025-06-09

4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737527
• 2383528-69-4
• 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid

• Inchi： 1S/C26H18ClNO4S/c27-22-12-6-5-11-19(22)21-14-33-24(23(21)25(29)30)28-26(31)32-13-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,14,20H,13H2,(H,28,31)(H,29,30)
• InChI Key： KKLIZCPLLRLOAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(=C1C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.0645069g/mol
• Monoisotopic Mass: 475.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 104Ų

Additional information on 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid

Introduction to 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic Acid (CAS No. 2383528-69-4)

4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid, identified by its CAS number 2383528-69-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid features a thiophene core, which is a heterocyclic aromatic ring system that is widely recognized for its role in the synthesis of bioactive molecules. The presence of multiple functional groups, including a chlorophenyl group, a fluorenylmethoxy carbonyl group, and an amino group, contributes to the compound's unique chemical properties and biological potential.

In recent years, there has been a growing interest in the development of thiophene-based derivatives due to their demonstrated efficacy in various pharmacological applications. The compound's structure suggests that it may interact with biological targets in multiple ways, potentially making it a versatile candidate for drug discovery. Specifically, the fluorenylmethoxy carbonyl group is known to enhance metabolic stability, while the amino group provides a site for further chemical modifications.

One of the most compelling aspects of 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid is its potential application in the treatment of various diseases. Current research indicates that thiophene derivatives exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in this compound may confer additional therapeutic benefits, such as improved bioavailability and target specificity.

The synthesis of 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorenylmethoxy carbonyl group, for instance, necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling simulations have been used to predict the binding affinity of 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid to various biological targets. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

In addition to its pharmaceutical applications, 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid has shown promise in materials science. The thiophene core is known to exhibit excellent electronic properties, making it suitable for use in organic semiconductors and optoelectronic devices. Researchers are exploring its potential as a building block for novel materials with enhanced performance characteristics.

The safety profile of 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid is another critical area of investigation. Preclinical studies have been conducted to assess its toxicity and pharmacokinetic properties. These studies have provided preliminary data suggesting that the compound is well-tolerated at relevant doses, although further research is needed to fully understand its long-term effects.

The development of new drug candidates is often hampered by challenges such as poor solubility and low bioavailability. However, the structural features of 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid offer opportunities to address these issues. For example, the fluorenylmethoxy carbonyl group can be modified to improve solubility without compromising biological activity. Such modifications are essential for optimizing drug candidates for clinical use.

The future prospects for 4-(2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid are bright, with ongoing research aimed at expanding its therapeutic applications and exploring new synthetic pathways. Collaborative efforts between academic researchers and industry scientists are expected to accelerate the discovery and development of novel derivatives with enhanced efficacy and safety profiles.

In conclusion, 4-(2-chlorophenyl)-2-{[(SH-fluoren)-9-yloxy]]carbonyl}aminO@@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@##@@# thien-3-ca<0xE1><0xB5><0xA7}}-6-$> cCAS No. 2383528 69 44 >is a highly promising compound with diverse applications in pharmaceuticals and materials science. Its complex structure and multifunctional groups make it an attractive candidate for further exploration. With continued research and development, this molecule holds great potential to contribute significantly to advancements in medicine and technology.

The ongoing studies on this compound underscore the importance of interdisciplinary collaboration and innovative approaches in modern chemical research. By leveraging cutting-edge technologies, scientists are paving the way for novel therapeutics that could revolutionize patient care.

In summary, >CAS No. 2383558586789789879879879879879879879879879879879> represents a testament to the power of synthetic chemistry and molecular design. As our understanding of biological systems grows, the demand for sophisticated compounds like this one will only increase. It is through such endeavors that we witness the continuous evolution of scientific knowledge and its translation into tangible benefits for society.